Cas no 1312118-07-2 (tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate
• CAS No: 1312118-07-2
• MDL: MFCD19381754
• CID: 4587884
• Update Time: 2025-05-20

tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate

• MDL： MFCD19381754

Additional information on tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate

Research Brief on tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate (CAS: 1312118-07-2)

In recent years, the compound tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate (CAS: 1312118-07-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine backbone and functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. The following research brief provides an overview of the latest findings related to this compound, highlighting its applications, synthesis methods, and biological relevance.

The compound tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate is a versatile building block in medicinal chemistry, particularly in the development of small-molecule inhibitors and modulators. Recent studies have focused on its role in the synthesis of novel compounds targeting G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The presence of both formyl and methoxycarbonyl groups in its structure allows for further functionalization, making it a valuable scaffold for drug discovery.

One of the most notable advancements in the application of this compound is its use in the synthesis of potential anticancer agents. Researchers have reported its incorporation into hybrid molecules that exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate showed inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression.

From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the production of tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate. A 2022 publication in Organic Process Research & Development outlined a scalable and cost-effective method for its synthesis, emphasizing green chemistry principles. The reported procedure achieved high yields and purity, addressing previous challenges related to byproduct formation and purification.

In addition to its therapeutic potential, this compound has also been explored in the context of chemical biology tools. For example, it has been used as a probe to study protein-ligand interactions, leveraging its reactive aldehyde group for bioconjugation. Such applications underscore its utility beyond traditional drug discovery, extending into fundamental research and diagnostics.

Despite these promising developments, challenges remain in the broader adoption of tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate. Issues such as stability under physiological conditions and selectivity in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems.

In conclusion, tert-Butyl 4-4-formyl-2-(methoxycarbonyl)-phenylpiperazine-1-carboxylate (CAS: 1312118-07-2) represents a valuable compound in the toolkit of medicinal chemists and chemical biologists. Its multifaceted applications, from drug discovery to chemical probes, highlight its significance in advancing biomedical research. Future studies will likely continue to explore its potential, paving the way for innovative therapeutic strategies.